molecular formula C11H15NO2 B8356710 (RS)-2-(2-dimethylaminophenyl)propionic acid

(RS)-2-(2-dimethylaminophenyl)propionic acid

Cat. No.: B8356710
M. Wt: 193.24 g/mol
InChI Key: NAGMYXMGEVXCRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(RS)-2-(2-dimethylaminophenyl)propionic acid is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO2

Molecular Weight

193.24 g/mol

IUPAC Name

2-[2-(dimethylamino)phenyl]propanoic acid

InChI

InChI=1S/C11H15NO2/c1-8(11(13)14)9-6-4-5-7-10(9)12(2)3/h4-8H,1-3H3,(H,13,14)

InChI Key

NAGMYXMGEVXCRQ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC=C1N(C)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-[2-dimethylaminophenyl]acetic acid (1.8 g) in dry tetrahydrofuran (10 cc) is added at 10° C. to a solution of lithium diisopropylamide (prepared by the action of a 1.6M solution (2.6 cc) of butyllithium in hexane on a solution of diisopropylamine (2.8 g) in dry tetrahydrofuran (30 cc) at 10° C.). The reaction mixture is stirred for 30 minutes at 20° C. and then for 30 minutes at 35° C. After cooling to 20° C., methyl iodide (0.63 cc) is added and the mixture is heated for 1 hour at 35° C. The mixture is cooled and diluted with water (20 cc) and ethyl acetate (100 cc). The aqueous phase is washed with ethyl acetate (100 cc), acidified to pH 5 with hydrochloric acid and extracted with ethyl acetate (2×100 cc). The organic phases are washed with water, dried over magnesium sulphate and concentrated to dryness under reduced pressure (2.7 kPa) to give (RS)-2-[2-dimethylaminophenyl]propionic acid in the form of a yellow oil.
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
[Compound]
Name
solution
Quantity
2.6 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
2.8 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Three
Quantity
0.63 mL
Type
reactant
Reaction Step Four

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